Cas no 6270-02-6 ( )

  structure
  structure
Product name: 
CAS No:6270-02-6
MF:C14H21NO4
MW:267.32084
CID:957324
PubChem ID:234379

  Chemical and Physical Properties

Names and Identifiers

    • 6270-02-6
    • 3-[bis(2-hydroxyethyl)amino]-1-(4-methoxyphenyl)propan-1-one
    • SCHEMBL13562577
    • NSC-34195
    • DTXSID80283915
    • NSC34195
    •  
    • Inchi: InChI=1S/C14H21NO4/c1-19-13-4-2-12(3-5-13)14(18)6-7-15(8-10-16)9-11-17/h2-5,16-17H,6-11H2,1H3
    • InChI Key: LZVPLEKAKIZRAD-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)CCN(CCO)CCO

Computed Properties

  • Exact Mass: 267.14713
  • Monoisotopic Mass: 267.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 70

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